2-(4-Ethylphenyl)-2-oxoacetaldehyde

• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 2-(4-ethylphenyl)-2-oxoacetaldehyde
• InChI: InChI=1S/C10H10O2/c1-2-8-3-5-9(6-4-8)10(12)7-11/h3-7H,2H2,1H3
• InChI Key: HLTFZGSMPSHRDT-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)C=O

Description

2-(4-Ethylphenyl)-2-oxoacetaldehyde is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Ethylacetophenone (26.72 mmol, 4 mL) was dissolved in dimethyl sulfoxide (27 mL), and 48% hydrobromic acid (11 mL) was gradually added at room temperature. After overnight stirring at 70° C., the reactor was cooled to room temperature. The reaction solution was poured into water (50 mL) and stirred for about 1 hour. The precipitated solid was recovered by filtration, washed with water and dried by means of a vacuum pump to give the desired product as a white solid (2.44 g, yield 56%).